3-[(2S)-2-[(1R,2R,3R,4R,6S)-3-hydroxy-6-[(E)-3-hydroxy-2-[(2R,5S,6S)-6 -[(E)-4-[(2S,3R,5S)-5-[(2R,5S
3-[(2S)-2-[(1R,2R,3R,4R,6S)-3-hydroxy-6-[(E)-3-hydroxy-2-[(2R,5S,6S)-6 -[(E)-4-[(2S,3R,5S)-5-[(2R,5S
Brand Name:
Vulcanchem
CAS No.:
120203-60-3
VCID:
VC0219452
InChI:
InChI=1S/C42H64O12.Na/c1-9-29(45)32-14-15-33(52-32)42(7)18-24(5)30(54-42)12-10-21(2)39-22(3)11-13-31(53-39)27(19-43)17-26-16-23(4)36(46)28(20-44)34(26)40(50-8)38(48)35-37(47)25(6)51-41(35)49;/h10,17,22-24,26,28-36,39-40,43-46H,6,9,11-16,18-20H2,1-5,7-8H3;/b21-10+,27-17+;/t22-,23+,24+,26+,28-,29+,30-,31+,32-,33+,34+,35?,36+,39+,40-,42-;/m0./s1
SMILES:
CCC(C1CCC(O1)C2(CC(C(O2)CC=C(C)C3C(CCC(O3)C(=CC4CC(C(C(C4C(C(=O)C5C(=O)C(=C)OC5=O)OC)CO)O)C)CO)C)C)C)O.[Na]
Molecular Formula:
C42H64NaO12
Molecular Weight:
783.9 g/mol
3-[(2S)-2-[(1R,2R,3R,4R,6S)-3-hydroxy-6-[(E)-3-hydroxy-2-[(2R,5S,6S)-6 -[(E)-4-[(2S,3R,5S)-5-[(2R,5S
CAS No.: 120203-60-3
Main Products
VCID: VC0219452
Molecular Formula: C42H64NaO12
Molecular Weight: 783.9 g/mol
| CAS No. | 120203-60-3 |
|---|---|
| Product Name | 3-[(2S)-2-[(1R,2R,3R,4R,6S)-3-hydroxy-6-[(E)-3-hydroxy-2-[(2R,5S,6S)-6 -[(E)-4-[(2S,3R,5S)-5-[(2R,5S |
| Molecular Formula | C42H64NaO12 |
| Molecular Weight | 783.9 g/mol |
| Standard InChI | InChI=1S/C42H64O12.Na/c1-9-29(45)32-14-15-33(52-32)42(7)18-24(5)30(54-42)12-10-21(2)39-22(3)11-13-31(53-39)27(19-43)17-26-16-23(4)36(46)28(20-44)34(26)40(50-8)38(48)35-37(47)25(6)51-41(35)49;/h10,17,22-24,26,28-36,39-40,43-46H,6,9,11-16,18-20H2,1-5,7-8H3;/b21-10+,27-17+;/t22-,23+,24+,26+,28-,29+,30-,31+,32-,33+,34+,35?,36+,39+,40-,42-;/m0./s1 |
| Standard InChIKey | JINRBYOWHJLDLT-FYJCAEPUSA-N |
| Isomeric SMILES | CC[C@H]([C@@H]1CC[C@@H](O1)[C@@]2(C[C@H]([C@@H](O2)C/C=C(\C)/[C@@H]3[C@H](CC[C@@H](O3)/C(=C/[C@H]4C[C@H]([C@H]([C@H]([C@@H]4[C@@H](C(=O)C5C(=O)C(=C)OC5=O)OC)CO)O)C)/CO)C)C)C)O.[Na] |
| SMILES | CCC(C1CCC(O1)C2(CC(C(O2)CC=C(C)C3C(CCC(O3)C(=CC4CC(C(C(C4C(C(=O)C5C(=O)C(=C)OC5=O)OC)CO)O)C)CO)C)C)C)O.[Na] |
| Canonical SMILES | CCC(C1CCC(O1)C2(CC(C(O2)CC=C(C)C3C(CCC(O3)C(=CC4CC(C(C(C4C(C(=O)C5C(=O)C(=C)OC5=O)OC)CO)O)C)CO)C)C)C)O.[Na] |
| Synonyms | SF 2487 SF-2487 |
| PubChem Compound | 6440092 |
| Last Modified | Nov 11 2021 |
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